Cas no 1421310-00-0 (2-Methylpiperidin-4-ol)

2-Methylpiperidin-4-ol is a chiral heterocyclic compound featuring both a hydroxyl group and a methyl substituent on a piperidine ring. This structure imparts versatility in organic synthesis, particularly as a building block for pharmaceuticals and agrochemicals. The presence of the hydroxyl group enables further functionalization, while the methyl group enhances steric and electronic properties, influencing reactivity and selectivity. Its rigid piperidine scaffold is valuable in designing bioactive molecules, including potential CNS-targeting agents. The compound’s stereochemistry also allows for enantioselective applications, making it useful in asymmetric synthesis. High purity grades ensure consistent performance in research and industrial processes.
2-Methylpiperidin-4-ol structure
2-Methylpiperidin-4-ol structure
Product name:2-Methylpiperidin-4-ol
CAS No:1421310-00-0
MF:C6H13NO
MW:115.173521757126
MDL:MFCD30530204
CID:4673742

2-Methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

    • 2-methylpiperidin-4-ol
    • 2-Methyl-piperidin-4-ol
    • DSVHVLZINDRYQA-UHFFFAOYSA-N
    • (2R,4S)-2-methylpiperidin-4-ol
    • 2-methyl-4-piperidol
    • Oprea1_559225
    • A2831/0119625
    • 2-methylpiperidin-4-ol, AldrichCPR
    • 1810AJ
    • PB10241
    • ST048125
    • cis-2-Methyl-piperidin-4-ol
    • 2-Methylpiperidin-4-ol
    • MDL: MFCD30530204
    • Inchi: 1S/C6H13NO/c1-5-4-6(8)2-3-7-5/h5-8H,2-4H2,1H3
    • InChI Key: DSVHVLZINDRYQA-UHFFFAOYSA-N
    • SMILES: OC1CCNC(C)C1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 74.9
  • XLogP3: 0.1
  • Topological Polar Surface Area: 32.299

2-Methylpiperidin-4-ol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-331831-0.25g
rac-(2R,4R)-2-methylpiperidin-4-ol, cis
1421310-00-0 95%
0.25g
$353.0 2023-02-23
Enamine
EN300-331831-0.05g
rac-(2R,4R)-2-methylpiperidin-4-ol, cis
1421310-00-0 95%
0.05g
$166.0 2023-02-23
eNovation Chemicals LLC
Y1130229-250mg
cis-2-Methyl-piperidin-4-ol
1421310-00-0 96%
250mg
$420 2022-11-02
Enamine
EN300-331831-1.0g
rac-(2R,4R)-2-methylpiperidin-4-ol, cis
1421310-00-0 95%
1g
$0.0 2023-06-07
Enamine
EN300-331831-0.1g
rac-(2R,4R)-2-methylpiperidin-4-ol, cis
1421310-00-0 95%
0.1g
$248.0 2023-02-23
eNovation Chemicals LLC
Y1130229-500mg
cis-2-Methyl-piperidin-4-ol
1421310-00-0 96%
500mg
$660 2022-11-02
eNovation Chemicals LLC
Y1130229-5g
cis-2-Methyl-piperidin-4-ol
1421310-00-0 95%
5g
$5595 2024-07-28
eNovation Chemicals LLC
Y1130229-1g
cis-2-Methyl-piperidin-4-ol
1421310-00-0 95%
1g
$1545 2025-02-27
eNovation Chemicals LLC
Y1130229-1g
cis-2-Methyl-piperidin-4-ol
1421310-00-0 95%
1g
$1545 2025-02-25
eNovation Chemicals LLC
Y1130229-5g
cis-2-Methyl-piperidin-4-ol
1421310-00-0 95%
5g
$5595 2025-02-25

Additional information on 2-Methylpiperidin-4-ol

Comprehensive Guide to 2-Methylpiperidin-4-ol (CAS No. 1421310-00-0): Properties, Applications, and Industry Insights

2-Methylpiperidin-4-ol (CAS No. 1421310-00-0) is a versatile organic compound belonging to the piperidine derivative family. Its unique molecular structure, featuring a methyl group at the 2-position and a hydroxyl group at the 4-position of the piperidine ring, makes it a valuable intermediate in pharmaceutical synthesis, agrochemicals, and specialty chemicals. The compound's chiral center and hydrogen-bonding capacity contribute to its reactivity, enabling diverse applications in asymmetric synthesis and drug development.

In recent years, the demand for piperidine derivatives like 2-Methylpiperidin-4-ol has surged due to their role in designing bioactive molecules. Researchers frequently search for "CAS 1421310-00-0 solubility" or "2-Methylpiperidin-4-ol synthesis route," reflecting growing interest in its physicochemical properties and scalable production methods. The compound's logP value (measuring lipophilicity) and pKa are critical parameters for drug formulation, often discussed in pharmacokinetic studies.

The pharmaceutical industry leverages 2-Methylpiperidin-4-ol as a building block for CNS-targeting drugs, given its ability to cross the blood-brain barrier. Its structural similarity to neurotransmitters has prompted investigations into "2-Methylpiperidin-4-ol neurological applications." Additionally, its hydrogen bond donor/acceptor sites make it a candidate for crystal engineering in material science, aligning with trends in supramolecular chemistry.

From an industrial perspective, green chemistry approaches for synthesizing CAS 1421310-00-0 are gaining traction. Queries like "sustainable production of 2-Methylpiperidin-4-ol" highlight the shift toward catalysis and solvent-free reactions. Regulatory compliance remains a key focus, with manufacturers prioritizing REACH certification and GMP standards to meet global market requirements.

Analytical characterization techniques for 2-Methylpiperidin-4-ol include HPLC purity analysis, NMR spectroscopy, and mass spectrometry. Researchers emphasize "CAS 1421310-00-0 stability studies" to ensure shelf-life optimization. The compound's hygroscopic nature necessitates proper storage conditions—a frequent topic in technical forums.

Emerging applications in flavor & fragrance industries exploit the compound's stereochemical diversity. Meanwhile, computational chemists study "2-Methylpiperidin-4-ol molecular docking" for virtual screening of drug candidates. This intersection of computational modeling and experimental validation exemplifies modern chemical research paradigms.

Supply chain dynamics for CAS 1421310-00-0 reflect broader trends in fine chemicals logistics. Keywords like "2-Methylpiperidin-4-ol global suppliers" underscore the need for reliable sourcing. Quality benchmarks such as ≥98% purity and residual solvent limits dominate procurement specifications.

Future prospects for 2-Methylpiperidin-4-ol include its potential in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs). As patent analyses reveal increasing filings involving this scaffold, its commercial significance in intellectual property-driven markets continues to rise.

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